Benzyl 9-chloro-8-formyl-3-azaspiro[5.5]undec-8-ene-3-carboxylate

• Molecular Formula: C19H22ClNO3
• Molecular Weight: 347.8 g/mol
• IUPAC Name: benzyl 9-chloro-10-formyl-3-azaspiro[5.5]undec-9-ene-3-carboxylate
• InChI: InChI=1S/C19H22ClNO3/c20-17-6-7-19(12-16(17)13-22)8-10-21(11-9-19)18(23)24-14-15-4-2-1-3-5-15/h1-5,13H,6-12,14H2
• InChI Key: LTGUNHVDGQLKIB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C(=O)OCC3=CC=CC=C3)CC(=C1Cl)C=O

Description

Benzyl 9-chloro-8-formyl-3-azaspiro[5.5]undec-8-ene-3-carboxylate is a useful research compound. Its molecular formula is C19H22ClNO3 and its molecular weight is 347.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorus oxychloride (5.68 mL) was added dropwise to a cooled (0° C.) solution of EXAMPLE 391D (18.37 g) in N,N-dimethylformamide (20 mL) and dichloromethane (80 mL). The mixture was then stirred overnight before it was diluted with ethyl acetate (600 mL) and washed with aqueous sodium acetate, water (3×), and brine and dried over Na2SO4. After filtration and concentration, the crude product was used directly in the next reaction without further purification.